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Compound of Interest

Compound Name: 4-Azido-2-chloro-1-methylbenzene

Cat. No.: B1280736 Get Quote

This document provides a detailed analysis of the molecular weight of 4-Azido-2-chloro-1-
methylbenzene, a compound of interest for researchers and professionals in drug

development and chemical synthesis.

Molecular Structure and Formula
4-Azido-2-chloro-1-methylbenzene is an aromatic organic compound. Its structure consists of

a toluene backbone (a benzene ring substituted with a methyl group) further substituted with a

chloro group at position 2 and an azido group at position 4. This specific arrangement of

substituents dictates its chemical properties and molecular weight.

The verified chemical formula for this compound is C₇H₆ClN₃.[1][2]

Calculation of Molecular Weight
The molecular weight (MW) is a fundamental physical property calculated by summing the

atomic weights of all constituent atoms in the molecular formula. The calculation for C₇H₆ClN₃

is detailed below.
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Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 7 12.011 84.077

Hydrogen H 6 1.008 6.048

Chlorine Cl 1 35.453 35.453

Nitrogen N 3 14.007 42.021

Total 167.599

Based on this, the calculated molecular weight is approximately 167.60 g/mol .[1][2] This value

is critical for stoichiometric calculations in reaction chemistry, preparation of solutions of known

molarity, and analytical characterization.

Physicochemical Properties
While the primary focus of this document is the molecular weight, other key identifiers are

pertinent for laboratory use.

Property Value

CAS Number 357292-37-6[1][2][3]

Molecular Formula C₇H₆ClN₃[1][2]

Molecular Weight 167.60 g/mol [1][2]

Logical Framework for Compound Identification
The process of determining the molecular weight of a chemical compound is a foundational

step in chemical research. It follows a clear logical progression from its nomenclature to its

fundamental atomic composition.
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Chemical Name
4-Azido-2-chloro-1-methylbenzene

Structural Interpretation
- Toluene Backbone

- Chloro at C2
- Azido at C4

Molecular Formula
C₇H₆ClN₃

Atomic Composition
- 7 x Carbon

- 6 x Hydrogen
- 1 x Chlorine
- 3 x Nitrogen

Summation of Atomic Weights
(712.011) + (61.008) + (135.453) + (314.007)

Molecular Weight
167.60 g/mol

Click to download full resolution via product page

Caption: Logical workflow for determining the molecular weight.

Note: Experimental protocols and signaling pathways are not applicable to the determination of

a compound's theoretical molecular weight, which is a calculated value based on standard

atomic weights.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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